1-(4-Methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(o-tolyl)urea

Specification

• CAS No.: 1211726-81-6
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.395
• IUPAC Name: 1-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-3-(2-methylphenyl)urea
• Standard InChI: InChI=1S/C19H21N3O3/c1-13-6-3-4-7-15(13)21-19(24)20-14-9-10-17(25-2)16(12-14)22-11-5-8-18(22)23/h3-4,6-7,9-10,12H,5,8,11H2,1-2H3,(H2,20,21,24)
• Standard InChI Key: WDOQOYPVPXIWOF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)NC2=CC(=C(C=C2)OC)N3CCCC3=O

Introduction

The compound 1-(4-Methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(o-tolyl)urea is a complex organic molecule that incorporates various functional groups, including a urea backbone, a methoxy group, a 2-oxopyrrolidin-1-yl moiety, and an o-tolyl group. Despite the lack of specific information on this exact compound in the provided search results, we can deduce its properties and potential applications by analyzing similar compounds and their functionalities.

Synthesis and Preparation

The synthesis of 1-(4-Methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(o-tolyl)urea would likely involve a multi-step process, starting with the preparation of the necessary aromatic amines. For instance, one could begin with 4-methoxy-3-(2-oxopyrrolidin-1-yl)aniline and o-toluidine. These amines would then be reacted with a suitable carbonyl source, such as phosgene or a carbamoyl chloride, to form the urea linkage.

Biological and Chemical Applications

Urea derivatives are known for their diverse biological activities, including antiproliferative effects against cancer cells and potential roles in neuroprotection. The presence of a 2-oxopyrrolidin-1-yl group might contribute to neuroprotective properties, as seen in similar compounds. The o-tolyl group could influence the compound's lipophilicity and interaction with biological targets.